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Compound of Interest

Compound Name: 3-Chloro-6-methoxypyridazine

Cat. No.: B157567

CAS Number: 1722-10-7

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on 3-Chloro-6-methoxypyridazine. This versatile
heterocyclic compound is a pivotal intermediate in the synthesis of a wide array of
agrochemicals and advanced pharmaceutical agents.[1][2]

Core Properties and Data

3-Chloro-6-methoxypyridazine is a stable and reactive compound, making it a valuable
building block in medicinal chemistry and organic synthesis.[1] Its physicochemical properties
are summarized below.

Physicochemical Properties
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Property Value Source
Molecular Formula CsHsCIN2O [31141[5]
Molecular Weight 144.56 g/mol [3][4]
White to almost white powder
Appearance [3]
or crystal
Melting Point 84-93 °C [3]
N ] 284.9 °C at 760 mmHg; 175 °C
Boiling Point [3]
at 3 mmHg
Density 1.293 g/cm3

Vapor Pressure

0.00498 mmHg at 25°C

Flash Point 126.1 °C

pKa 0.74 £ 0.10 (Predicted)
LogP 1.13860

Refractive Index 1.52

Spectroscopic and Computational Data
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Property Value Source

Canonical SMILES COC1=NN=C(C=C1)CI [4]
XBILKXOOHLLTPG-

InChl Key [5]

UHFFFAOYSA-N

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

3
Count
Rotatable Bond Count 1
Topological Polar Surface Area
polod 35.01 A2
(TPSA)
Complexity 91

Synthesis and Reactivity
Synthesis of 3-Chloro-6-methoxypyridazine

A common synthetic route to 3-Chloro-6-methoxypyridazine involves the nucleophilic
substitution of a chlorine atom in 3,6-dichloropyridazine with a methoxy group.

Experimental Protocol: Methoxylation of 3,6-Dichloropyridazine

e Preparation of Sodium Methoxide: In a suitable reaction vessel, dissolve sodium metal in
anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon) with cooling to
prepare a fresh solution of sodium methoxide.

e Reaction Setup: To a solution of 3,6-dichloropyridazine in an appropriate solvent such as
methanol or DMF, add the prepared sodium methoxide solution dropwise at a controlled
temperature (e.g., 0-10 °C).

o Reaction Progression: Allow the reaction mixture to warm to room temperature or gently heat
to drive the reaction to completion. Monitor the progress of the reaction by Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).
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o Work-up and Isolation: Once the reaction is complete, neutralize any excess base with a
suitable acid. The solvent is then removed under reduced pressure. The resulting crude
product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) or by silica gel column chromatography to yield pure 3-Chloro-6-
methoxypyridazine.

Synthesis of 3-Chloro-6-methoxypyridazine

Reactants

3,6-Dichloropyridazine Sodium Methoxide in Methanol

Process

Nucleophilic Aromatic Substitution

:

Reaction Monitoring (TLC/GC)

:

Work-up and Purification

Product

3-Chloro-6-methoxypyridazine

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Chloro-6-methoxypyridazine.
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Chemical Reactivity

The reactivity of 3-Chloro-6-methoxypyridazine is characterized by its two functional groups:
the chloro group and the methoxy group, attached to the electron-deficient pyridazine ring.

» Nucleophilic Substitution: The chlorine atom at the 3-position is susceptible to nucleophilic
substitution reactions. This allows for the introduction of a wide variety of functional groups,
including amines, thiols, and other carbon-based nucleophiles. This reactivity is fundamental
to its use as a synthetic intermediate.

o Metalation: The pyridazine ring can undergo deprotonative metalation using strong bases
like hindered lithium amides.[6] This allows for the introduction of electrophiles at specific
positions on the ring, further expanding its synthetic utility.

Applications in Research and Drug Development

3-Chloro-6-methoxypyridazine is a key building block in the synthesis of biologically active
molecules for the pharmaceutical and agrochemical industries.[1]

o Pharmaceutical Development: It is a crucial intermediate in the development of novel
therapeutic agents targeting a range of diseases.[1] Its structure can be modified through
reactions like nucleophilic substitution and cross-coupling to generate diverse libraries of
compounds for drug discovery programs.[2] For instance, it has been used in the preparation
of a-aryl-a-(pyridazin-3-yl)-acetonitriles.[4]

o Agrochemical Chemistry: This compound serves as a precursor for the synthesis of
herbicides and fungicides, contributing to the development of more effective crop protection
solutions.[1]
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Applications of 3-Chloro-6-methoxypyridazine
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Caption: Logical workflow of applications.

Biological Activity and Signaling Pathways

While 3-Chloro-6-methoxypyridazine itself is primarily used as a synthetic intermediate, the
derivatives synthesized from it have shown a range of biological activities. The core structure is
a scaffold that, once functionalized, can interact with various biological targets. For example,
some pyridazine derivatives have been investigated for their potential as anticancer agents by
interfering with tubulin-microtubule systems.

The general workflow in drug discovery involves using 3-Chloro-6-methoxypyridazine to
create a library of new chemical entities, which are then screened against various biological
targets, including key nodes in cellular signaling pathways implicated in disease.
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Role in Drug Discovery
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Caption: Conceptual role in targeting signaling pathways.

Analytical Methods
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High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing the purity
of 3-Chloro-6-methoxypyridazine and for monitoring reaction progress.

Experimental Protocol: Reverse-Phase HPLC Analysis
e Column: A C18 reverse-phase column (e.g., Newcrom R1) is effective for separation.[3]

o Mobile Phase: A gradient elution using a mixture of acetonitrile (MeCN) and an aqueous
buffer is typically employed.[3] For general purposes, an aqueous solution of phosphoric acid
can be used.[3] For Mass Spectrometry (MS) compatible methods, formic acid should be
substituted for phosphoric acid.[3]

» Detection: UV detection at a suitable wavelength (e.g., 215 nm) is commonly used.
o Flow Rate: A typical flow rate is between 0.8 and 1.2 mL/min.

o Column Temperature: The analysis is generally performed at a controlled room temperature
(e.g., 35 °C).

Safety and Handling

3-Chloro-6-methoxypyridazine should be handled with appropriate safety precautions in a
well-ventilated area or fume hood.

e GHS Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/eye protection/face protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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